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Compound of Interest

Compound Name: Astrophloxine

Cat. No.: B7800403

Introduction

Astrophloxine, a vibrant reddish dye, has garnered significant interest within the scientific
community for its potential applications in various fields, including textile dyeing and as a
biological stain. This technical guide provides a comprehensive overview of the discovery,
synthesis, and photophysical properties of Astrophloxine, with a focus on its experimental
protocols and quantitative data. While the name "Astrophloxine" is not widely indexed in
scientific literature, it is often associated with the phloxine family of dyes, particularly Astra
Phloxine and Phloxine B. This document will primarily focus on the characteristics of these
closely related and well-documented dyes as a proxy for understanding Astrophloxine.

Astra Phloxine is categorized as a basic dye, recognized for its brilliant fluorescence and
excellent light and wash fastness.[1] It exists as a salt of a colored organic base containing
amino and imino groups, typically combined with a colorless acid like hydrochloric or sulfuric
acid.[1] Phloxine B, a xanthene dye and a derivative of fluorescein, is particularly valued in
biological applications for its ability to differentiate between living and dead cells.[2]

Physicochemical Properties of Astra Phloxine

The general physical and chemical properties of Astra Phloxine are summarized below,
providing a baseline for its characterization and application.
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Property Value Reference
Appearance Reddish Powder [1]
Dye Type Basic Dye [1]
Transparency Clear Transparent Liquid (in o
soln.)
Strength 100% [1]
pH (1% Solution) 20-25 [1]
Heat Stability 120 °C [1]
Solubility in Water 20 g/L [1]
Insoluble Matter <0.5% [1]

Solvents

Acetic Acid, Water, HCI

[1]

Synthesis of Related Azo Dyes: A General Protocol

While a specific synthesis protocol for "Astrophloxine” is not readily available, the synthesis of

similar azo dyes generally follows a well-established diazotization-coupling procedure. The

following provides a generalized methodology based on the synthesis of other reactive azo

dyes.

Experimental Workflow for Azo Dye Synthesis

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
https://www.benchchem.com/product/b7800403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Diazotization

Aromatic Amine Sodium Nitrite & Hydrochloric Acid
Step 2: Coupling Reaction

Diazonium Salt Formation (0-5°C)

Coupling Agent (e.g., Naphthol derivative)

Azo Dye Formation

Step 3: Isolation|and Purification

Salting Out

Purified Azo Dye
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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